Cas no 1805134-29-5 (3-Amino-6-(bromomethyl)-4-(difluoromethyl)-2-iodopyridine)

• Product Name: 3-Amino-6-(bromomethyl)-4-(difluoromethyl)-2-iodopyridine
• CAS No: 1805134-29-5
• MF: C₇H₆BrF₂IN₂
• MW: 362.941219806671
• CID: 4855738
• Update Time: 2025-07-23

3-Amino-6-(bromomethyl)-4-(difluoromethyl)-2-iodopyridine Chemical and Physical Properties

Names and Identifiers

• 3-Amino-6-(bromomethyl)-4-(difluoromethyl)-2-iodopyridine

• Inchi： 1S/C7H6BrF2IN2/c8-2-3-1-4(6(9)10)5(12)7(11)13-3/h1,6H,2,12H2
• InChI Key： XTJUXFLCLPQJJW-UHFFFAOYSA-N
• SMILES： IC1=C(C(C(F)F)=CC(CBr)=N1)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 173
• XLogP3: 2.1
• Topological Polar Surface Area: 38.9

Additional information on 3-Amino-6-(bromomethyl)-4-(difluoromethyl)-2-iodopyridine

Recent Advances in the Study of 3-Amino-6-(bromomethyl)-4-(difluoromethyl)-2-iodopyridine (CAS: 1805134-29-5)

3-Amino-6-(bromomethyl)-4-(difluoromethyl)-2-iodopyridine (CAS: 1805134-29-5) is a highly specialized chemical compound that has garnered significant attention in the field of chemical biology and medicinal chemistry. This heterocyclic compound, characterized by its unique halogenated and difluoromethylated pyridine core, serves as a critical intermediate in the synthesis of novel pharmaceuticals and bioactive molecules. Recent studies have explored its potential applications in drug discovery, particularly in the development of kinase inhibitors and other targeted therapies.

The compound's structural features, including the presence of bromomethyl and iodo substituents, make it a versatile building block for further chemical modifications. Researchers have leveraged these reactive sites to create a variety of derivatives with enhanced pharmacological properties. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated the utility of 3-Amino-6-(bromomethyl)-4-(difluoromethyl)-2-iodopyridine in the synthesis of potent EGFR inhibitors, showcasing its role in addressing drug-resistant mutations in cancer therapy.

In addition to its applications in oncology, this compound has also been investigated for its potential in infectious disease research. A recent preprint on bioRxiv highlighted its use in the development of antiviral agents targeting RNA-dependent RNA polymerases. The difluoromethyl group, in particular, was found to improve metabolic stability and binding affinity, underscoring the compound's value in rational drug design.

From a synthetic chemistry perspective, advancements in the preparation of 3-Amino-6-(bromomethyl)-4-(difluoromethyl)-2-iodopyridine have been reported. A 2024 paper in Organic Letters detailed an optimized, scalable synthesis route that minimizes hazardous byproducts and improves yield. This methodological improvement is expected to facilitate broader adoption of the compound in industrial and academic settings.

Despite these promising developments, challenges remain in the characterization and handling of this compound due to its reactivity and potential toxicity. Ongoing research aims to address these issues while expanding its applications. Future directions include exploring its use in PROTAC (proteolysis-targeting chimera) technology and as a scaffold for covalent inhibitors. The compound's unique combination of functional groups positions it as a valuable tool for advancing chemical biology and drug discovery efforts.